4-Phenylcyclohexylamine

Description

4-Phenylcyclohexylamine is a versatile organic compound with diverse applications in pharmaceutical development, material science, organic synthesis, biochemical research, and agrochemicals . It is recognized for its unique structural properties . In pharmaceutical development, it serves as a building block in synthesizing antidepressants and analgesics to enhance their therapeutic efficacy . In material science, it improves the mechanical properties and thermal stability of polymers and resins, making them suitable for use in the construction and automotive industries . As a versatile intermediate, it also plays a crucial role in organic synthesis pathways, enabling the creation of complex molecules in chemical research and development . In biochemical research, it is used to study receptor interactions and enzyme activities, contributing to a better understanding of biological processes and drug mechanisms . Moreover, it is explored in developing agrochemical products, improving crop protection and yield through its role in pesticide formulations .

One similar compound is N-Phenylcyclohexylamine, which has a molecular weight of 175.2701 and the formula C12H17N . N-Phenylcyclohexylamine is also known as N-Cyclohexylaniline, Benzenamine, N-cyclohexyl-, and Aniline, N-cyclohexyl- . Another related compound is Butixirate, which has the molecular formula C16H16O2.C12H17N . Butixirate's other names include [1,1′-Biphenyl]-4-acetic acid, α-ethyl-, compd. with trans-4-phenylcyclohexanamine (1:1) and 4-Biphenylacetic acid, α-ethyl-, compd .

Another compound, 1-Phenylcyclohexylamine, with the molecular formula C12H17N, is a DEA Schedule II controlled substance due to its high potential for abuse and risk of severe psychological or physical dependence .

• CAS No.: 19992-45-1
• Product Name: 4-Phenylcyclohexylamine
• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol
• IUPAC Name: 4-phenylcyclohexan-1-amine
• Standard InChI: InChI=1S/C12H17N/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-5,11-12H,6-9,13H2
• Standard InChIKey: SJISCEAZUHNOMD-UHFFFAOYSA-N
• SMILES: C1CC(CCC1C2=CC=CC=C2)N
• Canonical SMILES: C1CC(CCC1C2=CC=CC=C2)N
• Synonyms: cis-4-phenylcyclohexylamine; trans-4-phenylcyclohexylamine; trans-4-phenylcyclohexylamine hydrochloride
• PubChem Compound: 29897
• Last Modified: Sep 13 2023